(E)-1H-3,4,10,11-tetrahydro-1H-spiro[benzo[c]pyrano[3,2-g]chromene-9,1'-cyclohexan]-5(2H)-one O-((3,4-dimethoxyphenyl)carbamoyl) oxime

• IUPAC Name: [(E)-spiro[1,2,3,4,10,11-hexahydroisochromeno[4,3-g]chromene-9,1'-cyclohexane]-5-ylideneamino] N-(3,4-dimethoxyphenyl)carbamate
• InChI: InChI=1S/C30H34N2O6/c1-34-24-11-10-20(17-27(24)35-2)31-29(33)38-32-28-22-9-5-4-8-21(22)23-16-19-12-15-30(13-6-3-7-14-30)37-25(19)18-26(23)36-28/h10-11,16-18H,3-9,12-15H2,1-2H3,(H,31,33)/b32-28+
• InChI Key: QAIGBZNFOKCNPS-VEWQFJOQSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)ON=C2C3=C(CCCC3)C4=C(O2)C=C5C(=C4)CCC6(O5)CCCCC6)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)NC(=O)O/N=C/2\C3=C(CCCC3)C4=C(O2)C=C5C(=C4)CCC6(O5)CCCCC6)OC
• Molecular Formula: C30H34N2O6
• Molecular Weight: 518.6 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Some properties that could be predicted for this compound include its polarity, solubility, and reactivity. For example, the presence of the polar oxime group could increase its solubility in polar solvents, while the spirocyclic system could make the compound more strained and therefore more reactive.

Scientific Research Applications

Photochromic Properties

Research on compounds structurally similar to the one , such as spiro[fluorene-chromenes], has highlighted their photochromic properties. The introduction of a spiro-C atom into the pyran ring affects the photochromic behavior of chromenes, which could be leveraged for applications in materials science, including smart windows and photo-switchable devices (Aldoshin et al., 1998).

Chelatofore Functionalization

A novel chelatofore functionalized spiropyran of the 2-oxaindane series exhibits structural features conducive to forming dimers through pi-pi stacking and C-H...O interactions. This characteristic might be useful in the development of molecular sensors and in materials chemistry for the construction of complex molecular assemblies (Bulanov et al., 2009).

Antimicrobial and Anticancer Synthesis

Compounds structurally related to the query have been synthesized with potential antimicrobial and anticancer activities. The synthesis of new (±)-4-(N,N-disubstituted-1-carbamoyl)-1H-spiro[benzo[c]pyran-3(4H),1′-cyclohexane]-1-ones showed activity against various bacterial strains, pointing towards applications in developing new antimicrobial agents (Bogdanov et al., 2007). Furthermore, novel spiro indanone fused pyrano[3,2-c]chromene derivatives were synthesized and demonstrated moderate to high levels of anticancer activities against several cancer cell lines, suggesting their potential in anticancer drug development (Panda et al., 2018).